Cas no 1263093-92-0 ([1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride)

• Product Name: [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride
• CAS No: 1263093-92-0
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• MDL: MFCD16038571
• CID: 4584046
• Update Time: 2025-06-12

[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine:hydrochloride
• [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride

• MDL： MFCD16038571
• Inchi： 1S/C6H11N3O.ClH/c1-3-5(7)6-8-4(2)9-10-6;/h5H,3,7H2,1-2H3;1H
• InChI Key： ASKCEVOQIWJHJA-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C)N=1)(N)CC.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride

Comprehensive Overview of [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride (CAS No. 1263093-92-0)

The compound [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride (CAS No. 1263093-92-0) is a specialized organic molecule with a unique structural framework, combining an oxadiazole ring and an amine hydrochloride moiety. This combination makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the 3-methyl-1,2,4-oxadiazole group enhances its stability and potential interactions with biological targets, while the propylamine hydrochloride segment contributes to its solubility and reactivity.

In recent years, the demand for heterocyclic compounds like [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride has surged due to their versatility in drug discovery. Researchers are actively exploring its applications in central nervous system (CNS) therapeutics, antimicrobial agents, and enzyme inhibitors. The compound's CAS No. 1263093-92-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Its structural features align with current trends in small-molecule drug design, where oxadiazole derivatives are prized for their metabolic stability and bioavailability.

One of the key advantages of [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride is its potential as a building block in combinatorial chemistry. The 1,2,4-oxadiazole ring is known for its ability to mimic peptide bonds, making it valuable in peptidomimetic applications. This property is particularly relevant in the context of drug repurposing and targeted therapy, where researchers seek to optimize existing scaffolds for new indications. The compound's hydrochloride salt form further enhances its utility in formulation development, addressing challenges related to solubility and stability.

From a synthetic perspective, CAS No. 1263093-92-0 represents a fascinating case study in heterocyclic synthesis. The incorporation of the 3-methyl-1,2,4-oxadiazole group requires precise control over reaction conditions, often involving cyclization and amination steps. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the efficiency of producing this compound. These advancements align with the broader industry shift toward green chemistry and sustainable manufacturing, topics that resonate strongly with today's environmentally conscious researchers.

The pharmacological profile of [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride is another area of active investigation. Preliminary studies suggest that its oxadiazole-amine hybrid structure may interact with G-protein-coupled receptors (GPCRs) or ion channels, which are critical targets in neurological disorders and pain management. These findings have sparked interest in its potential as a lead compound for neurodegenerative diseases, a hot topic in light of the aging global population and the rising prevalence of conditions like Alzheimer's and Parkinson's.

In the realm of agrochemicals, CAS No. 1263093-92-0 has also garnered attention. The 1,2,4-oxadiazole moiety is known to exhibit herbicidal and insecticidal properties, making derivatives like [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride candidates for crop protection agents. With the increasing focus on food security and sustainable agriculture, this application aligns with global efforts to develop safer and more effective agrochemicals.

Quality control and analytical characterization of [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a priority for pharmaceutical and agrochemical industries.

In summary, [1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride (CAS No. 1263093-92-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique oxadiazole-amine architecture, combined with its hydrochloride salt properties, positions it as a valuable asset in drug discovery, agrochemical development, and material science. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for innovative solutions to contemporary challenges in health and agriculture.